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Compound of Interest

Compound Name: (2S)-5-Methoxyflavan-7-ol

Cat. No.: B12397560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 35290-20-1

Abstract
(2S)-5-Methoxyflavan-7-ol is a chiral flavan derivative belonging to the flavonoid family of

natural products. It has been identified as a constituent of Dragon's blood resin, a traditional

medicine derived from various plant species. While the broader class of flavonoids is well-

studied for a range of biological activities, specific and in-depth technical data for (2S)-5-
Methoxyflavan-7-ol remains limited in publicly available scientific literature. This guide

provides a summary of the currently available information and highlights areas where further

research is needed to fully characterize its properties and potential applications.

Chemical and Physical Properties
(2S)-5-Methoxyflavan-7-ol is characterized by a flavan core structure with a methoxy group at

the C-5 position and a hydroxyl group at the C-7 position of the A-ring. The "(2S)" designation

indicates the stereochemistry at the C-2 position of the C-ring.

Table 1: Physicochemical Properties of (2S)-5-Methoxyflavan-7-ol
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Property Value Reference(s)

CAS Number 35290-20-1 [1]

Molecular Formula C₁₆H₁₆O₃

Molecular Weight 256.30 g/mol

Synonyms 7-Hydroxy-5-methoxyflavan

Natural Source(s) Dragon's blood resin [1]

Spectroscopic Data
Detailed experimental spectroscopic data for (2S)-5-Methoxyflavan-7-ol, including ¹H-NMR,

¹³C-NMR, Mass Spectrometry, and IR data, are not readily available in the surveyed literature.

Such data is crucial for the unambiguous identification and characterization of the compound.

Synthesis
A specific, detailed experimental protocol for the chemical synthesis of (2S)-5-Methoxyflavan-
7-ol has not been reported in the reviewed scientific literature. General synthetic routes to

flavans often involve the reduction of the corresponding flavanones or the cyclization of

appropriately substituted chalcones. The stereoselective synthesis of the (2S)-enantiomer

would likely require the use of chiral catalysts or resolving agents.

Biological Activity
While flavonoids as a class are known to exhibit a wide range of biological activities, including

antioxidant, anti-inflammatory, and cytotoxic effects, there is a significant lack of quantitative

data specifically for (2S)-5-Methoxyflavan-7-ol.

Data Gap: No quantitative data (e.g., IC₅₀ values) for the antioxidant, anti-inflammatory, or

cytotoxic activities of (2S)-5-Methoxyflavan-7-ol could be located in the public domain.

Mechanism of Action
The specific molecular targets and signaling pathways modulated by (2S)-5-Methoxyflavan-7-
ol have not been elucidated. Mechanistic studies are essential to understand how this
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compound might exert any biological effects.

Data Gap: There is no available information on the mechanism of action or the specific

signaling pathways affected by (2S)-5-Methoxyflavan-7-ol.

Experimental Workflows and Pathways
Given the absence of specific experimental data for (2S)-5-Methoxyflavan-7-ol, a generalized

workflow for the isolation and characterization of a natural product is presented below. This

diagram illustrates the logical steps that would be necessary to begin a research program on

this compound.
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Caption: A logical workflow for the study of a natural product.
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Conclusion and Future Directions
(2S)-5-Methoxyflavan-7-ol is a known natural product with established basic chemical

properties. However, a thorough review of the scientific literature reveals a significant lack of in-

depth technical data. To fully assess the potential of this compound for research and drug

development, future studies should focus on:

Total Synthesis: Development of a robust and stereoselective synthetic route.

Spectroscopic Characterization: Full elucidation and publication of its NMR, MS, IR, and UV-

Vis spectral data.

Biological Screening: Comprehensive in vitro and in vivo evaluation of its antioxidant, anti-

inflammatory, and cytotoxic activities, including the determination of IC₅₀ values.

Mechanistic Studies: Identification of its molecular targets and the signaling pathways it

modulates.

The generation of this fundamental data is a prerequisite for any further investigation into the

therapeutic potential of (2S)-5-Methoxyflavan-7-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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